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Azide-PEG6-Tos storage stability issues

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Azide-PEG6-Tos
Cat. No.: S520180

Key Handling & Storage Specifications

The table below summarizes the key physical properties and storage guidelines for Azide-PEG6-Tos from

the search results.

Property Specification

Appearance Colorless to light yellow liquid [1] [2] [3]

Recommended Storage -20°C in pure form; short-term at 4°C possible [4] [1] [2]
Short-term Storage 0 - 4°C (days to weeks) [1]

Long-term Storage -20°C (months to years); -80°C when in solvent (6 months) [1] [2]
Shipping Condition Ambient temperature [4] [2] [5]

Solubility Soluble in aqueous media and DMSO [6] [1]

Purity Typically 295% to =98% [4] [1] [3]

Stability Concerns & Degradation Pathways

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s520180?utm_src=pdf-body
https://www.smolecule.com/products/s520180?utm_src=pdf-interest
https://www.smolecule.com/products/s520180?utm_src=pdf-body
https://www.smolecule.com/products/s520180
https://www.medchemexpress.com/azide-peg6-tos.html?srsltid=AfmBOop_gvalfZHT17y3JIQirTOaHPRrBvSKVpml_vmDFJ_BPTkgSCEF
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB13162856.htm
https://axispharm.com/product/azide-peg6-tos/
https://www.smolecule.com/products/s520180
https://www.medchemexpress.com/azide-peg6-tos.html?srsltid=AfmBOop_gvalfZHT17y3JIQirTOaHPRrBvSKVpml_vmDFJ_BPTkgSCEF
https://www.smolecule.com/products/s520180
https://www.smolecule.com/products/s520180
https://www.medchemexpress.com/azide-peg6-tos.html?srsltid=AfmBOop_gvalfZHT17y3JIQirTOaHPRrBvSKVpml_vmDFJ_BPTkgSCEF
https://axispharm.com/product/azide-peg6-tos/
https://www.medchemexpress.com/azide-peg6-tos.html?srsltid=AfmBOop_gvalfZHT17y3JIQirTOaHPRrBvSKVpml_vmDFJ_BPTkgSCEF
https://www.chemscene.com/product/906007-10-1.html
https://broadpharm.com/product/bp-23177
https://www.smolecule.com/products/s520180
https://axispharm.com/product/azide-peg6-tos/
https://www.smolecule.com/products/s520180
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB13162856.htm
https://www.smolecule.com/products/s520180?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Based on its chemical structure, Azide-PEG6-Tos is sensitive to several factors. The diagram below outlines

the primary degradation pathways and their consequences.

Azide-PEG6-Tos Degradation Factor

Heat/High Temp Chemical Mechanism Moisture Light Exposure

Azide Decomposition Observed Consequence Tosylate Hydrolysis Oxidation
Loss of Click Reactivity Loss of Coupling Efficiency Color Change (Yellowing)

Click to download full resolution via product page

Troubleshooting Common Issues

Here are solutions to common problems related to Azide-PEG6-Tos stability:

e Unexpected Color Change: A color change from colorless to dark yellow indicates potential

decomposition.

o Action: Re-purify the compound using standard chromatography techniques or discard it. For
future batches, ensure strict storage at -20°C, protected from light, and under an inert
atmosphere if possible [1] [3].

e Low Coupling Efficiency in Tosylate Reactions: The tosylate group is a good leaving group for

nucleophilic substitution, but its reactivity can decline [6] [4].

o Action: Confirm that your material has been stored properly and is not old. Use fresh, dry
solvents to prevent hydrolysis of the tosylate group. Test the reactivity of your compound with a
standard nucleophile if possible.
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e Poor Yield in Click Chemistry Reactions: The azide group can decompose, losing its reactivity

toward alkynes, DBCO, or BCN [6] [2].

o Action: Verify the integrity of the azide group by analytical methods like IR spectroscopy
(looking for the characteristic azide peak around ~2100 cm~1) before use. Ensure the
compound has not been exposed to excessive heat, UV light, or strong reducing agents.

Recommended Quality Control Practices

To proactively prevent stability issues, consider these quality control measures:

¢ Routine Analysis: Periodically check stored material using Thin Layer Chromatography (TLC) or
analytical HPLC to monitor for the appearance of decomposition by-products.

e Spectroscopic Verification: Use *H NMR to confirm the molecular structure and purity. Key signals
to look for include the aromatic protons of the tosyl group (& 7.78 and 7.33 ppm) and the methylene
protons adjacent to the azide (& 3.38 ppm) [1].

e Handling: Always allow the vial to warm to room temperature in a desiccator before opening to
prevent condensation of moisture inside the container. Weigh out material quickly and seal the
container tightly immediately after use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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